Cas no 20194-70-1 (1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone)

• Product Name: 1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
• CAS No: 20194-70-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 909209
• PubChem ID: 89285
• Update Time: 2025-04-19

1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
• 1-(4-methyloxan-2-yl)propan-2-one
• (+-)-(cis-4-Methyl-tetrahydropyranyl-(2))-aceton
• (+-)-< cis-4-Methyl-tetrahydropyranyl-(2)> -aceton
• 1-(4-methyltetrahydro-2h-pyran-2-yl)acetone
• 1-(4-methyltetrahydropyran-2-yl)-2-propanone
• 2-Propanone, 1-(tetrahydro-4-methyl-2H-pyran-2-yl)-
• AC1L3HJG
• AC1Q5H39
• CTK1A3663
• EINECS 243-577-6
• KST-1B1561
• SureCN874230
• 1-(4-methyl-tetrahy-dropyran-2-yl)-propan-2-one
• 2-acetonyl-4-methyltetrahydropyran
• DB-282265
• 20194-70-1
• 4-Methyl-2-(2-propanone)tetrahydropyran
• SCHEMBL874230
• Q51617515
• LBOQZBRHNXPXIY-UHFFFAOYSA-N
• DTXSID80864925
• NS00050655

• Inchi： 1S/C9H16O2/c1-7-3-4-11-9(5-7)6-8(2)10/h7,9H,3-6H2,1-2H3
• InChI Key： LBOQZBRHNXPXIY-UHFFFAOYSA-N
• SMILES： CC1CC(CC(=O)C)OCC1

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes